Cas no 1000542-40-4 (3-(5-Chlorothiophen-2-yl)propan-1-ol)

• Product Name: 3-(5-Chlorothiophen-2-yl)propan-1-ol
• CAS No: 1000542-40-4
• MF: C₇H₉ClOS
• MW: 176.663759946823
• CID: 5700359
• PubChem ID: 53853226
• Update Time: 2025-06-11

3-(5-Chlorothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• CS-0355264
• EN300-1247766
• AKOS011897270
• 1000542-40-4
• SCHEMBL22558665
• 3-(5-chlorothiophen-2-yl)propan-1-ol
• 2-Thiophenepropanol, 5-chloro-
• 3-(5-Chlorothiophen-2-yl)propan-1-ol

• Inchi： 1S/C7H9ClOS/c8-7-4-3-6(10-7)2-1-5-9/h3-4,9H,1-2,5H2
• InChI Key： GRHJWDKVCJCLMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCCO)S1

Computed Properties

• Exact Mass: 176.0062638g/mol
• Monoisotopic Mass: 176.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 265.5±25.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on 3-(5-Chlorothiophen-2-yl)propan-1-ol

Professional Introduction to 3-(5-Chlorothiophen-2-yl)propan-1-ol (CAS No. 1000542-40-4)

3-(5-Chlorothiophen-2-yl)propan-1-ol, with the chemical formula C₁₀H₁₁ClOS, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1000542-40-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a thiophene ring substituted with a chlorine atom and an alcohol functional group at the propyl chain makes it a versatile intermediate in organic synthesis.

The compound's molecular structure, characterized by a rigid heterocyclic core, contributes to its stability and reactivity, making it a valuable building block in the synthesis of more complex molecules. Recent studies have highlighted the role of thiophene derivatives in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases. The chlorine substituent on the thiophene ring enhances electrophilic substitution reactions, facilitating further functionalization and diversification of the compound's derivatives.

In the realm of pharmaceutical research, 3-(5-Chlorothiophen-2-yl)propan-1-ol has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its alcohol moiety allows for easy modification through esterification, etherification, or oxidation reactions, enabling the creation of a wide range of pharmacologically relevant compounds. For instance, researchers have investigated its utility in generating derivatives with anti-inflammatory and analgesic properties.

Moreover, the compound's structural motif is reminiscent of natural products found in certain plants and microorganisms, suggesting possible bioactivities that can be harnessed for medicinal purposes. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process, allowing scientists to rapidly assess the biological potential of 3-(5-Chlorothiophen-2-yl)propan-1-ol and its derivatives. This approach has led to several promising candidates that are currently undergoing further investigation in preclinical studies.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known pesticides and herbicides. The chlorine atom on the thiophene ring enhances its lipophilicity, improving its absorption and translocation within plant tissues. This property makes it a candidate for developing new-generation agrochemicals with improved efficacy and environmental safety profiles. Field trials have begun to evaluate its performance as a foliar spray or soil treatment agent against various pests and pathogens.

The synthesis of 3-(5-Chlorothiophen-2-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated thiophenes followed by reduction or hydroxylation steps to introduce the propyl alcohol group. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste generation and energy consumption.

The compound's handling requires adherence to standard laboratory practices to ensure safety and prevent degradation. While it is not classified as a hazardous material under current regulations, proper storage conditions are necessary to maintain its stability. Researchers often store it in amber glass bottles under inert atmospheres to prevent moisture absorption and oxidation.

In conclusion, 3-(5-Chlorothiophen-2-yl)propan-1-ol (CAS No. 1000542-40-4) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its stability and reactivity allow for diverse modifications. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical biology.